Cas no 119894-20-1 (Fmoc-O-ethyl-L-tyrosine)

• Product Name: Fmoc-O-ethyl-L-tyrosine
• CAS No: 119894-20-1
• MF: C₂₆H₂₅NO₅
• MW: 431.4804
• MDL: MFCD02094093
• CID: 2097427
• Update Time: 2025-09-28

Fmoc-O-ethyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-ethoxyphenyl)propanoic acid
• Fmoc-L-Tyr(4-Et)-OH
• Fmoc-O-ethyl-L-tyrosine
• FMoc-Tyr(Et)
• FMOC-TYR(ET)-OH
• Fmoc-L-Tyr(Et)-OH
• Fmoc-Tyr(4-Et)-OH
• O-Ethyl-N-FMoc-L-tyrosine
• N-ALPHA-FMOC-O-ETHYL-L-TYROSINE
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Tyr(4-Et)-OH
• O-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-tyrosine
• Fmoc-o-ethyl-L-tyrosine, AldrichCPR
• 0811AD
• O-Ethyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-tyrosine
• L-Tyrosine, O-ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2S)-3-(

• MDL： MFCD02094093
• Inchi： 1S/C26H25NO5/c1-2-31-18-13-11-17(12-14-18)15-24(25(28)29)27-26(30)32-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： XUKUVROJKPSLLU-DEOSSOPVSA-N
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 610
• Topological Polar Surface Area: 84.9

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),

Fmoc-O-ethyl-L-tyrosine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives